(2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-ethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14O2S/c1-2-17-14-7-4-3-6-12(14)9-10-13(16)15-8-5-11-18-15/h3-11H,2H2,1H3/b10-9+
• InChI Key: ZLXNRNSMBBYDFQ-MDZDMXLPSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=CC(=O)C2=CC=CS2
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/C(=O)C2=CC=CS2
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol

Description

(2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one is an organic compound that belongs to the class of chalcones. Chalcones are aromatic ketones with two phenyl rings that are known for their diverse biological activities. This compound is characterized by the presence of an ethoxy group on one phenyl ring and a thiophene ring attached to the propenone chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between 2-ethoxybenzaldehyde and 2-acetylthiophene in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually performed in an ethanol or methanol solvent under reflux conditions for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by using continuous flow reactors. These reactors allow for better control over reaction parameters such as temperature, pressure, and reaction time, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The ethoxy group or the thiophene ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: Epoxides, ketones, and carboxylic acids.

Reduction: Alcohols and alkanes.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

(2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of more complex organic molecules.

Biology: The compound exhibits antimicrobial, anti-inflammatory, and anticancer properties, making it a subject of interest in biological studies.

Medicine: Due to its biological activities, it is being investigated for potential therapeutic applications.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical structure.

Mechanism of Action

The mechanism of action of (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one involves its interaction with various molecular targets and pathways. The compound can inhibit the activity of certain enzymes, disrupt cellular processes, and induce apoptosis in cancer cells. Its anti-inflammatory effects are attributed to the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase.

Comparison with Similar Compounds

Similar Compounds

• (2E)-3-(4-Methoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• (2E)-3-(2-Hydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• (2E)-3-(2-Chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one

Uniqueness

Compared to similar compounds, (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one has unique properties due to the presence of the ethoxy group. This group can influence the compound’s solubility, reactivity, and biological activity, making it a valuable compound for various applications.

Biological Activity

(2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one, commonly referred to as a chalcone derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound, with the molecular formula $C_{15}H_{14}O_2S$ and a molecular weight of 258.34 g/mol, exhibits potential therapeutic properties that warrant detailed investigation.

The compound is characterized by its unique structural features, including an ethoxyphenyl group and a thiophenyl moiety. These structural components are believed to contribute to its biological activity through various mechanisms.

Property	Value
Molecular Formula	$C_{15}H_{14}O_2S$
Molecular Weight	258.34 g/mol
CAS Number	364754-40-5

Antimicrobial Activity

Research indicates that chalcone derivatives, including (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one, exhibit significant antimicrobial properties. A study highlighted the compound's effectiveness against various bacterial strains, suggesting its potential as a lead compound for developing new antibiotics .

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects, particularly through the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1), an enzyme involved in the inflammatory response. In vitro assays demonstrated that (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one showed selective inhibitory activity against mPGES-1, with IC50 values in the low micromolar range . This inhibition could provide therapeutic benefits in conditions characterized by chronic inflammation.

Anticancer Activity

In cancer research, (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one has shown promise in inducing apoptosis in cancer cell lines. Studies have reported that this compound can arrest the cell cycle at the G0/G1 phase and increase subG0/G1 fractions, indicating potential anticancer mechanisms . The ability to modulate cell growth and induce apoptosis positions this compound as a candidate for further development in cancer therapeutics.

The biological activities of (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one are attributed to its interaction with various molecular targets:

Enzyme Inhibition: The compound inhibits mPGES-1, which is crucial in the biosynthesis of pro-inflammatory mediators.

Cell Cycle Modulation: It influences cell cycle progression and induces apoptosis in cancer cells through specific signaling pathways.

Receptor Interaction: The compound may interact with specific receptors involved in inflammation and cancer progression.

Case Studies

Several studies have explored the biological activity of chalcone derivatives similar to (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one:

• Study on Antimicrobial Efficacy: A comparative analysis demonstrated that chalcones possess varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria, with (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one exhibiting notable effectiveness .
• Anti-inflammatory Research: A study focused on mPGES-1 inhibitors revealed that compounds structurally related to (2E)-3-(2-Ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one showed significant reductions in inflammatory markers in cellular models .
• Cancer Cell Line Studies: Research involving A549 lung cancer cells indicated that exposure to this chalcone derivative led to significant cytotoxic effects and alterations in cell cycle distribution .